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Compound of Interest

Compound Name: Chromium hydroxide sulfate

Cat. No.: B077369 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of chromium hydroxide
sulfate (Cr(OH)SO₄) in various solvents. This document is intended for researchers, scientists,

and professionals in drug development who require a thorough understanding of the dissolution

characteristics of this inorganic compound. The guide details quantitative solubility data,

experimental protocols for solubility determination, and logical workflows to assist in

experimental design and interpretation.

Executive Summary
Chromium hydroxide sulfate, also known as basic chromium sulfate, is an inorganic

compound of significant industrial importance, primarily in leather tanning and as a precursor

for pigments and catalysts. Its solubility is a critical parameter influencing its reactivity,

bioavailability, and environmental fate. This guide consolidates available data on its solubility in

aqueous and non-aqueous systems and provides standardized methodologies for its

experimental determination.

Physicochemical Properties of Chromium
Hydroxide Sulfate

Chemical Formula: Cr(OH)SO₄

Molar Mass: 165.07 g/mol [1]
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Appearance: Green powder or crystals[1]

Key Applications: Leather tanning, pigment production, catalysis, and metal surface

treatment.[2]

Quantitative Solubility Data
The solubility of chromium hydroxide sulfate is highly dependent on the nature of the solvent

and the physicochemical conditions, such as temperature and pH.

Aqueous Solubility
Chromium hydroxide sulfate is highly soluble in water. The available quantitative data is

summarized in the table below.

Solvent Temperature (°C)
Solubility ( g/100
mL)

Reference

Water 20 200 [1][2]

Solubility in Acidic and Alkaline Solutions
Qualitative observations indicate that chromium hydroxide sulfate is soluble in acidic

solutions.[3] In alkaline solutions, it undergoes hydrolysis, leading to the formation of a

chromium(III) hydroxide precipitate.[3]

Solubility in Organic Solvents
Quantitative solubility data for chromium hydroxide sulfate in a wide range of organic

solvents is not readily available in the published literature. However, it is reported to be

insoluble in alcohol.[4] For research and development purposes, experimental determination of

solubility in specific organic solvents is recommended using the protocols outlined in this guide.

Experimental Protocols for Solubility Determination
The following section details standardized methodologies for determining the solubility of

chromium hydroxide sulfate. These protocols are based on established guidelines such as

those from the Organisation for Economic Co-operation and Development (OECD).
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General Experimental Workflow
The logical flow for determining the solubility of chromium hydroxide sulfate is depicted in the

diagram below.
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General Workflow for Solubility Determination

Preparation

Experimentation

Analysis

Conclusion

Start: Obtain pure Chromium Hydroxide Sulfate

Prepare Solvent (e.g., Water, Acid, Base, Organic Solvent)

Prepare Saturated Solution
(Excess solute in solvent)

Equilibrate at Constant Temperature
(e.g., 24-48 hours with agitation)

Separate Solid and Liquid Phases
(Centrifugation or Filtration)

Analyze Solute Concentration in the Liquid Phase
(e.g., ICP-MS, AAS, Titration)

Calculate Solubility
(g/100 mL or mol/L)

End: Report Solubility Data

Click to download full resolution via product page

Caption: General workflow for determining the solubility of chromium hydroxide sulfate.
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Protocol 1: Determination of Water Solubility (Based on
OECD Test Guideline 105)
This method is suitable for determining the solubility of chromium hydroxide sulfate in water.

[5][6][7][8][9]

Materials:

Chromium hydroxide sulfate (analytical grade)

Deionized water

Thermostatically controlled shaker or magnetic stirrer

Analytical balance (±0.1 mg)

Centrifuge and centrifuge tubes or filtration apparatus (e.g., with 0.45 µm pore size filter)

Volumetric flasks and pipettes

Analytical instrumentation for chromium quantification (e.g., Inductively Coupled Plasma -

Mass Spectrometry (ICP-MS) or Atomic Absorption Spectroscopy (AAS))

Procedure:

Preliminary Test: To estimate the approximate solubility, add portions of chromium
hydroxide sulfate to a known volume of water at the desired temperature with stirring until

undissolved solid remains.

Definitive Test (Flask Method): a. Add an excess amount of chromium hydroxide sulfate
(determined from the preliminary test) to a known volume of deionized water in a flask. b.

Tightly stopper the flask and place it in a thermostatically controlled shaker set to a constant

temperature (e.g., 20 ± 0.5 °C). c. Agitate the mixture for a sufficient time to reach equilibrium

(e.g., 24-48 hours). Periodically take samples to ensure equilibrium has been reached (i.e.,

the concentration of the solute is constant). d. After equilibration, allow the solid to settle. e.

Separate the saturated solution from the undissolved solid by centrifugation or filtration.

Ensure the temperature is maintained during this step. f. Accurately dilute an aliquot of the
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clear supernatant to a suitable concentration for analysis. g. Determine the concentration of

chromium in the diluted solution using a calibrated analytical method (e.g., ICP-MS or AAS).

Calculation: Calculate the solubility of chromium hydroxide sulfate from the measured

chromium concentration, taking into account the dilution factor and the molar masses.
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Workflow for Water Solubility Determination (OECD 105)

Start

Preliminary Test:
Estimate Approximate Solubility

Add Excess Cr(OH)SO₄

to a Known Volume of Water

Equilibrate at Constant Temperature
with Agitation (24-48h)

Periodically Sample to Confirm Equilibrium

Not Reached

Separate Solid and Liquid Phases
(Centrifugation/Filtration)

Equilibrium Reached

Analyze Chromium Concentration
in Liquid Phase (ICP-MS/AAS)

Calculate Solubility

End
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Caption: Experimental workflow for determining the water solubility of chromium hydroxide
sulfate.

Protocol 2: Determination of Solubility in Acidic or Basic
Solutions
This protocol is designed to assess the solubility of chromium hydroxide sulfate under

varying pH conditions.

Materials:

Same as Protocol 4.2

Acidic solutions of known pH (e.g., prepared with HCl or H₂SO₄)

Basic solutions of known pH (e.g., prepared with NaOH)

pH meter

Procedure:

Follow the steps outlined in Protocol 4.2 (Definitive Test), replacing deionized water with the

acidic or basic solution of the desired pH.

Before and after equilibration, measure and record the pH of the solution.

Proceed with the separation, dilution, and analysis steps as described in Protocol 4.2.

When analyzing solubility in basic solutions, be observant of any precipitate formation, which

would indicate hydrolysis of the chromium hydroxide sulfate.

Protocol 3: Determination of Solubility in Organic
Solvents
This protocol outlines a general method for determining the solubility of chromium hydroxide
sulfate in non-aqueous solvents.

Materials:
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Same as Protocol 4.2

Organic solvent of interest (analytical grade)

Procedure:

Follow the steps outlined in Protocol 4.2 (Definitive Test), substituting the organic solvent for

deionized water.

Ensure that the chosen analytical method for chromium quantification is compatible with the

organic solvent matrix. Matrix matching or appropriate sample preparation (e.g., acid

digestion of the solvent) may be necessary before analysis by ICP-MS or AAS.

Due to the generally lower solubility of inorganic salts in organic solvents, a gravimetric

method may also be employed if the solubility is sufficiently high: a. After filtration of the

saturated solution, a known volume of the filtrate is evaporated to dryness in a pre-weighed

container. b. The mass of the residue is then determined, and the solubility is calculated.

Logical Relationships in Solubility
The solubility of chromium hydroxide sulfate is governed by several interrelated factors, as

illustrated in the diagram below.
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Factors Influencing Chromium Hydroxide Sulfate Solubility

Solvent Properties Solute Properties

External Conditions

Solubility of Cr(OH)SO₄

Polarity Hydrogen Bonding Capability Lattice Energy Hydration/Solvation Energy

Temperature pH of the Medium

Influences speciation

Click to download full resolution via product page

Caption: Interplay of factors affecting the solubility of chromium hydroxide sulfate.

Conclusion
This technical guide provides a foundational understanding of the solubility of chromium
hydroxide sulfate. While its solubility in water is well-documented, further research is needed

to quantify its solubility in a broader range of organic solvents. The provided experimental

protocols offer a standardized approach for researchers to generate reliable and comparable

solubility data, which is essential for the effective application of this compound in various

scientific and industrial fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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